Cas no 5872-06-0 ((4E)-4-(2-ethoxy-3-methoxybenzylidene)-1-phenylpyrazolidine-3,5-dione)

• Product name: (4E)-4-(2-ethoxy-3-methoxybenzylidene)-1-phenylpyrazolidine-3,5-dione
• CAS No: 5872-06-0
• MF: C₁₉H₁₈N₂O₄
• MW: 338.357224941254
• CID: 1612092
• PubChem ID: 876678

(4E)-4-(2-ethoxy-3-methoxybenzylidene)-1-phenylpyrazolidine-3,5-dione Chemical and Physical Properties

Names and Identifiers

• (4E)-4-(2-ethoxy-3-methoxybenzylidene)-1-phenylpyrazolidine-3,5-dione
• 5872-06-0
• BIM-0007766.P001
• SMSF0008888

• Inchi： InChI=1S/C19H18N2O4/c1-3-25-17-13(8-7-11-16(17)24-2)12-15-18(22)20-21(19(15)23)14-9-5-4-6-10-14/h4-12H,3H2,1-2H3,(H,20,22)/b15-12+
• InChI Key： QHUHKMJJSSGQQF-NTCAYCPXSA-N
• SMILES： CCOC1=C(C=CC=C1OC)C=C2C(=O)NN(C2=O)C3=CC=CC=C3

Computed Properties

• Exact Mass: 338.12674
• Monoisotopic Mass: 338.127
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 528
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 67.9Ų

Experimental Properties

• Density: 1.275
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.627
• PSA: 67.87